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Compound of Interest

Compound Name: Shp2-IN-21

Cat. No.: B12385765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Due to the limited availability of public data on a compound specifically named

"Shp2-IN-21," this guide provides a comparative analysis of two well-characterized, allosteric

SHP2 inhibitors: TNO155 and SHP099. SHP099 is a pioneering, potent, and selective SHP2

inhibitor that serves as a robust benchmark for preclinical comparison.

Introduction
Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2), encoded by the

PTPN11 gene, is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell

growth and differentiation through the MAPK signaling pathway.[1] As a key downstream

effector of multiple receptor tyrosine kinases (RTKs), SHP2 has emerged as a compelling

target in oncology. This guide offers a comparative overview of the preclinical efficacy of two

prominent allosteric SHP2 inhibitors, TNO155 and SHP099, to aid researchers in drug

development and academic research.

Mechanism of Action
Both TNO155 and SHP099 are allosteric inhibitors that bind to a tunnel-like pocket at the

interface of the N-terminal SH2, C-terminal SH2, and protein tyrosine phosphatase (PTP)

domains of SHP2. This binding stabilizes SHP2 in an auto-inhibited conformation, preventing

its interaction with upstream activators and downstream substrates, thereby inhibiting the RAS-

ERK signaling pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine
kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

2. sellerslab.org [sellerslab.org]

To cite this document: BenchChem. [A Comparative Guide to the Efficacy of SHP2 Inhibitors:
TNO155 and SHP099]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385765#comparing-shp2-in-21-and-tno155-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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